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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AH 8529 is a synthetic compound structurally categorized as an opioid.[1][2][3][4] As an

analytical reference standard, it is primarily intended for research and forensic applications.[1]

[2][3] This technical guide provides a comprehensive overview of the available chemical,

analytical, and pharmacological information on AH 8529. Due to the limited publicly available

data specifically for AH 8529, this guide also incorporates information from closely related

analogs to provide a broader context for its synthesis, analysis, and potential biological activity.

All information derived from related compounds is explicitly noted.

Physicochemical Properties
AH 8529 is a crystalline solid with a molecular formula of C₁₆H₂₃ClN₂O and a molecular weight

of 294.8 g/mol .[1][2][3] Its formal chemical name is 4-chloro-N-[[1-

(dimethylamino)cyclohexyl]methyl]-benzamide.[1][3] Detailed chemical and physical properties

are summarized in the table below.
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Property Value Reference

Formal Name

4-chloro-N-[[1-

(dimethylamino)cyclohexyl]met

hyl]-benzamide

[1][3]

CAS Number 41805-00-9 [1][2][3]

Molecular Formula C₁₆H₂₃ClN₂O [1][2][3]

Formula Weight 294.8 [1][2][3]

Purity ≥98% [1][2][3]

Formulation A crystalline solid [1][2][3]

SMILES
ClC1=CC=C(C(NCC2(N(C)C)

CCCCC2)=O)C=C1
[1][2]

InChI Key
NROYLFLWMSYSMA-

UHFFFAOYSA-N
[1][3]

Solubility (mg/mL)

DMF: 50, DMSO: 30, Ethanol:

50, Ethanol:PBS (pH 7.2) (1:1):

0.5

[1][3]

λmax 234 nm [1][3]

Storage Temperature -20°C [1]

Synthesis
A specific, detailed synthesis protocol for AH 8529 is not readily available in the peer-reviewed

literature. However, a general synthetic route for the closely related compound AH-7921 (3,4-

dichloro-N-{[1-(dimethylamino)cyclohexyl]methyl}benzamide) has been described and is

considered a common method for this class of compounds. This pathway likely applies to the

synthesis of AH 8529 with the appropriate starting materials.

The synthesis can be conceptualized as a three-step process:

Strecker Synthesis: Formation of an α-aminonitrile from a ketone.
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Reduction: Conversion of the nitrile group to a primary amine.

Acylation: Coupling of the amine with a substituted benzoyl chloride.
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Step 1: Strecker Synthesis

Step 2: Reduction

Step 3: Acylation

Cyclohexanone

1-(Cyanocyclohexyl)dimethylamine
(α-aminonitrile)

+ Heat

Dimethylamine HCl

+ Heat

Potassium Cyanide

+ Heat

1-(Aminomethyl)-N,N-dimethylcyclohexanamine

+ E

Reducing Agent
(e.g., LiAlH4)

AH 8529

+ G

4-Chlorobenzoyl chloride
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Sample Preparation

Chromatographic Separation

Data Analysis

Biological Matrix
(e.g., Blood, Urine)

Extraction
(LLE or SPE)

Concentration

Reconstitution

LC-MS/MS or GC-MS

Identification
(Retention Time, Mass Spectrum)

Quantification
(Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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